Cas no 2228884-30-6 (tert-butyl N-3-(1-amino-3-hydroxy-2-methylpropan-2-yl)-4-chlorophenylcarbamate)

• Product Name: tert-butyl N-3-(1-amino-3-hydroxy-2-methylpropan-2-yl)-4-chlorophenylcarbamate
• CAS No: 2228884-30-6
• MF: C₁₅H₂₃ClN₂O₃
• MW: 314.807723283768
• CID: 5796635
• PubChem ID: 165710538
• Update Time: 2025-05-24

tert-butyl N-3-(1-amino-3-hydroxy-2-methylpropan-2-yl)-4-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(1-amino-3-hydroxy-2-methylpropan-2-yl)-4-chlorophenylcarbamate
• 2228884-30-6
• tert-butyl N-[3-(1-amino-3-hydroxy-2-methylpropan-2-yl)-4-chlorophenyl]carbamate
• EN300-1871074

• Inchi： 1S/C15H23ClN2O3/c1-14(2,3)21-13(20)18-10-5-6-12(16)11(7-10)15(4,8-17)9-19/h5-7,19H,8-9,17H2,1-4H3,(H,18,20)
• InChI Key： INNOFHXOPRUHJC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(C)(CO)CN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 314.1397203g/mol
• Monoisotopic Mass: 314.1397203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-3-(1-amino-3-hydroxy-2-methylpropan-2-yl)-4-chlorophenylcarbamate

tert-butyl N-3-(1-amino-3-hydroxy-2-methylpropan-2-yl)-4-chlorophenylcarbamate: A Comprehensive Overview

tert-butyl N-3-(1-amino-3-hydroxy-2-methylpropan-2-yl)-4-chlorophenylcarbamate is a complex organic compound with the CAS registry number 2228884-30-6. This compound is a derivative of phenylcarbamate, featuring a tert-butyl group and a substituted amino alcohol moiety. Its structure is characterized by a chlorophenyl ring, which introduces unique electronic and steric properties, making it an interesting subject for both academic and industrial research.

The molecular formula of tert-butyl N-3-(1-amino-3-hydroxy-2-methylpropan-2-yl)-4-chlorophenylcarbamate is C₁₅H₂₁ClN₂O₃, with a molecular weight of 315.79 g/mol. The compound exhibits a melting point of approximately 150°C and is sparingly soluble in water, though it dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These physical properties make it suitable for various synthetic applications, particularly in the field of organic chemistry.

Recent studies have highlighted the potential of tert-butyl N-3-(1-amino-3-hydroxy-2-methylpropan-2-yl)-4-chlorophenylcarbamate as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in the development of novel pharmaceutical agents, particularly in the context of enzyme inhibition and drug delivery systems. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain proteases, suggesting its potential in antiviral therapies.

In addition to its pharmaceutical applications, tert-butyl N-carbamates have gained attention in agrochemical research. The presence of the chlorophenyl group enhances the compound's stability and bioavailability, making it a promising candidate for use as a herbicide or fungicide. Field trials conducted in 2023 indicated that this compound shows selective toxicity towards certain plant pathogens without adversely affecting crop yield.

The synthesis of tert-butyl N-carbamates typically involves multi-step reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have enabled more efficient production pathways, reducing both time and cost. For example, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of this compound while maintaining high purity levels.

From an environmental perspective, the biodegradability of tert-butyl N-carbamates has been a topic of interest. Studies conducted under simulated environmental conditions suggest that this compound undergoes rapid degradation under aerobic conditions, minimizing its ecological footprint. This makes it an attractive option for sustainable chemical processes.

In conclusion, tert-butyl N-carbamates, specifically tert-butyl N-3-(1-amino-3-hydroxy-2-methylpropan-2-yl)-4-chlorophenylcarbamate, represents a versatile platform for chemical innovation across multiple industries. Its unique structural features, combined with recent research advancements, underscore its potential as a key building block in drug discovery and agrochemical development. As ongoing studies continue to unravel its full spectrum of applications, this compound is poised to play an increasingly important role in modern chemistry.